Cas no 72680-01-4 (6-Ethoxy-2(3H)-benzothiazolone)

• Product Name: 6-Ethoxy-2(3H)-benzothiazolone
• CAS No: 72680-01-4
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD08161672
• CID: 59370
• PubChem ID: 7573913
• Update Time: 2025-04-18

6-Ethoxy-2(3H)-benzothiazolone Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-2(3H)-benzothiazolone
• 6-ethoxy-3H-1,3-benzothiazol-2-one
• 6-Aethoxy-3H-benzothiazol-2-on
• 6-ethoxy-2-benzothiazolinone
• 6-Ethoxy-2-hydroxybenzothiazole
• 6-ethoxy-3H-benzothiazol-2-one
• 6-Ethoxybenzo[d]thiazol-2(3H)-one
• DTXSID90428815
• 6-ETHOXY-1,3-BENZOTHIAZOL-2-OL
• 6-ethoxy-2,3-dihydro-1,3-benzothiazol-2-one
• Methyl 3-formyl-4-hydroxy phenyl acetate
• 6-ethoxy-2-hydroxybenzothiazole, AldrichCPR
• W17335
• AS-61442
• FT-0732188
• 6-ETHOXYBENZO[D]THIAZOL-2-OL
• 72680-01-4
• A837597
• AKOS006243259
• SCHEMBL11213147
• CS-0061658
• DB-012313

• MDL： MFCD08161672
• Inchi： 1S/C9H9NO2S/c1-2-12-6-3-4-7-8(5-6)13-9(11)10-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： GFNGOOZIXBRRQP-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 195.03500
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 70.33000
• LogP: 1.98830